Cas no 120260-01-7 (4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl)

• Product Name: 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl
• CAS No: 120260-01-7
• MF: C₃₈H₂₈N₂
• MW: 512.642329216003
• CID: 63482
• PubChem ID: 22020378
• Update Time: 2025-10-29

4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl
• 9,9'-(3,3'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-9H-carbazole
• 9-[4-(4-carbazol-9-yl-2-methylphenyl)-3-methylphenyl]carbazole
• CDBP
• D3400
• X4209
• 4,4'-bis(carbazol-9-yl)-2,2'-diMethylbiphenyl
• CDBP , 4,4'-Bis(9-carbazolyl)-2,2'-diMethylbiphenyl
• CDBP, 4,4'-bis(carbazol-9-yl)-2,2'-diMethylbiphenyl
• 9,9'-(2,2'-dimethylbiphenyl-4,4'-diyl)bis(9H-carbazole)
• 9,9,-(2,2,-dimethyl-[1,1,-biphenyl]-4,4,-diyl)bis(9H-carbazole)
• 9H-Carbazole, 9,9'-(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-
• 4,4'-Di(9H-carbazol-9-yl)-2,2'-dimethyl-1,1'-biphenyl
• DTXSID50621608
• A914389
• MFCD12022459
• AS-39347
• 9,9'-(2,2'-Dimethyl-4,4'-biphenyldiyl)bis(9H-carbazole)
• FT-0710438
• 1,3,5-tris(carbazol-9-yl)-benzene
• SCHEMBL63587
• 4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl
• 9H-Carbazole, 9,9'-(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis- (9CI)
• 9,9'-(2,2'-dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(9H-carbazole)
• B4910
• 9H-Carbazole, 9,9'-(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-
• 9,9'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)di(9H-carbazole)
• 4,4/'-Bis(9-carbazolyl)-2,2/'-dimethylbiphenyl
• 604785-54-8
• 9,9'-(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-9h-carbazole
• 120260-01-7
• AKOS015901726
• 4,4'-Bis(9-carbazol
• DB-061720

• Inchi： 1S/C38H28N2/c1-25-23-27(39-35-15-7-3-11-31(35)32-12-4-8-16-36(32)39)19-21-29(25)30-22-20-28(24-26(30)2)40-37-17-9-5-13-33(37)34-14-6-10-18-38(34)40/h3-24H,1-2H3
• InChI Key： LTUJKAYZIMMJEP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=C(C)C=2)C2C=CC(=CC=2C)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 512.22500
• Monoisotopic Mass: 512.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 9.9Ų

Experimental Properties

• Density: 1.17
• PSA: 9.86000
• LogP: 10.16460

Additional information on 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl

Comprehensive Overview of 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl (CAS No. 120260-01-7)

4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl (CAS No. 120260-01-7) is a high-performance organic compound widely recognized for its applications in advanced materials, particularly in the field of organic light-emitting diodes (OLEDs). This compound belongs to the carbazole derivatives family, which is renowned for its exceptional photophysical properties, thermal stability, and charge transport capabilities. The unique molecular structure of 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl makes it a preferred choice for researchers and manufacturers aiming to enhance the efficiency and longevity of OLED displays.

One of the most significant advantages of 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl is its ability to function as a host material in OLEDs. Host materials play a critical role in determining the overall performance of OLED devices, including their brightness, color purity, and operational stability. The incorporation of carbazolyl groups in this compound ensures efficient energy transfer and hole transport, which are essential for achieving high-efficiency electroluminescence. Moreover, the dimethylbiphenyl backbone contributes to the compound's thermal and morphological stability, preventing crystallization and phase separation in thin-film applications.

In recent years, the demand for OLED materials has surged due to the growing popularity of flexible and foldable displays in consumer electronics. 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl has emerged as a key component in these cutting-edge technologies, enabling the development of ultra-thin, lightweight, and energy-efficient screens. Industry leaders such as Samsung, LG, and Apple are actively exploring the potential of this compound to push the boundaries of display technology. As a result, researchers are increasingly focusing on optimizing the synthesis and purification processes of CAS No. 120260-01-7 to meet the escalating market demand.

Another area where 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl shows promise is in the development of blue-emitting OLEDs. Blue OLEDs have historically faced challenges related to their short operational lifespan and low efficiency. However, the use of carbazole-based host materials like 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl has significantly improved the performance of blue-emitting devices. This breakthrough is particularly relevant for applications in full-color displays and solid-state lighting, where achieving stable blue emission is crucial for color balance and energy savings.

Beyond OLEDs, 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl is also being investigated for its potential in other optoelectronic applications, such as organic photovoltaics (OPVs) and perovskite solar cells. The compound's excellent charge transport properties and compatibility with various deposition techniques make it a versatile candidate for next-generation renewable energy technologies. Researchers are particularly interested in its ability to enhance the power conversion efficiency of solar cells while maintaining cost-effectiveness and scalability.

The synthesis of 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl typically involves multi-step organic reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These methods ensure high purity and yield, which are critical for industrial applications. Recent advancements in catalytic systems and reaction conditions have further streamlined the production process, reducing costs and environmental impact. As sustainability becomes a priority in the chemical industry, efforts are underway to develop greener synthesis routes for CAS No. 120260-01-7, such as using recyclable catalysts and solvent-free conditions.

For researchers and manufacturers seeking reliable sources of 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl, it is essential to partner with reputable suppliers who adhere to strict quality control standards. The compound's performance in end-use applications heavily depends on its purity, which is typically verified using techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Additionally, proper storage and handling are crucial to maintaining the integrity of CAS No. 120260-01-7, as exposure to moisture or extreme temperatures can degrade its properties.

In conclusion, 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl (CAS No. 120260-01-7) represents a cornerstone in the development of advanced optoelectronic materials. Its unique combination of thermal stability, charge transport efficiency, and compatibility with modern display technologies positions it as a material of choice for OLEDs, solar cells, and beyond. As the demand for high-performance organic materials continues to grow, 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl is poised to play a pivotal role in shaping the future of electronics and renewable energy.